t-Butyl 2-[(anilinocarbothioyl)amino]ethylcarbamate

• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol
• IUPAC Name: tert-butyl N-[2-(phenylcarbamothioylamino)ethyl]carbamate
• InChI: InChI=1S/C14H21N3O2S/c1-14(2,3)19-13(18)16-10-9-15-12(20)17-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,16,18)(H2,15,17,20)
• InChI Key: MSRIWCUMYZKCSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC(=S)NC1=CC=CC=C1

Description

T-Butyl 2-[(anilinocarbothioyl)amino]ethylcarbamate is a useful research compound. Its molecular formula is C14H21N3O2S and its molecular weight is 295.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of t-butyl 2-aminoethylcarbamate (1.76 ml) in ethanol (22 ml) was added dropwise phenyl isothiocyanate (1.5 g), and the mixture was heated at 75° C. for one hour. The reaction mixture was concentrated under reduced pressure and crystallized from n-hexane to give the title compound (3.25 g).